Linoelaidyl methane sulfonate

• Molecular Formula: C19H36O3S
• Molecular Weight: 344.6 g/mol
• InChI: InChI=1S/C19H36O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-23(2,20)21/h7-8,10-11H,3-6,9,12-19H2,1-2H3/b8-7+,11-10+
• InChIKey: JJFLSSAGKSQEHW-ZDVGBALWSA-N

Linoelaidyl Methane Sulfonate – What It Is and Why Its (E,E)-Double Bond Geometry Matters for Procurement

Linoelaidyl methane sulfonate (CAS 1192259-28-1) is a methanesulfonate ester of linoelaidyl alcohol, i.e., trans,trans-9,12-octadecadien-1-ol. It belongs to the alkyl methanesulfonate class of amphiphilic lipids and is supplied as a high-purity (>99%) research standard by specialized vendors such as Nu‑Chek and Larodan . The compound exists as a solid at ambient temperature, a property that directly reflects the all‑trans configuration of its C18:2 hydrocarbon chain [1]. This (9E,12E) geometry is the key structural feature that distinguishes it from the naturally occurring cis,cis‑linoleyl analogue and underlies its principal value as an isomeric reference material.

Isomeric Reference

Trans,trans (9E,12E) geometry standard

Physical Form

Solid at ambient (all-trans packing)

Analytical Fit

High-purity certified trans-fatty acid reference

• [1] InvivoChem. Linoelaidyl methane sulfonate – Appearance &性状: Typically exists as solids at room temperature. View Source

Why Generic Substitution of Linoelaidyl Methane Sulfonate with Its Cis Isomer Fails in Analytical and Biophysical Workflows

The cis,cis‑linoleyl methanesulfonate isomer (CAS 51154-39-3) shares an identical molecular formula and mass with linoelaidyl methane sulfonate, yet the two are not interchangeable because their double‑bond geometry causes divergent physical properties and chromatographic behavior. Linoelaidyl methane sulfonate is a room‑temperature solid, whereas the cis,cis‑isomer is a liquid under the same conditions [1]. This phase difference alters handling, solubility, and thermal stability in formulation. Moreover, commercial linoelaidyl methane sulfonate is offered as a geometrically pure (>99%) trans,trans reference standard, in contrast to generic linoleyl methanesulfonate that may contain mixed isomers and lower stated purity (≥98%) [2]. These factors are decisive when isomeric fidelity is essential for analytical calibration, membrane‑packing studies, or structure‑activity comparisons of trans‑ versus cis‑lipid derivatives.

Target

Substitute

Risk Implication

Solid at ambient

Liquid at ambient

Phase mismatch alters handling and solubility

Certified trans,trans geometry

Unspecified isomer composition

Isomeric uncertainty compromises trans-fat quantification traceability

High-purity certified standard

Lower purity specification

Purity gap may affect calibration accuracy and measurement uncertainty

• [1] InvivoChem. Linoleyl methane sulfonate – Appearance: liquid. Contrast with Linoelaidyl methane sulfonate (solid). View Source
• [2] Capotchem. Linoleyl methanesulfonate – Purity: 98% (Min, HPLC). View Source

Linoelaidyl Methane Sulfonate – Quantitative Differentiation Evidence vs. Closest Comparators

Physical State at Ambient Temperature: Solid (Trans,Trans) vs. Liquid (Cis,Cis)

Linoelaidyl methane sulfonate ((9E,12E)-configuration) is consistently described as a solid at room temperature [1], whereas the cis,cis‑linoleyl methanesulfonate isomer is reported as a liquid under identical ambient storage conditions . This phase difference is a direct consequence of the trans double bonds, which permit tighter molecular packing in the solid state, and it fundamentally alters the compound's handling, dosing accuracy, and solubility profile.

Physical state

Cross-study comparable

Solid vs Liquid

Impacts handling and formulation compatibility.

Vendor specification at 20–25 °C.

Evidence Dimension	Physical state at 20–25 °C
Target Compound Data	Solid
Comparator Or Baseline	Linoleyl methane sulfonate (cis,cis): liquid
Quantified Difference	Qualitative – solid vs. liquid
Conditions	Room‑temperature storage and handling per vendor specifications

Why This Matters

Procurement decisions for solid‑phase formulations, pellet‑based assays, or long‑term storage stability are directly impacted by the solid versus liquid nature of the compound.

• [1] InvivoChem. Linoelaidyl methane sulfonate – Appearance: Typically exists as solids at room temperature. View Source

Predicted Density as an Indicator of Differential Molecular Packing

The predicted density of linoelaidyl methane sulfonate is 0.965 ± 0.06 g/cm³ , whereas no density value is reported for the cis,cis‑linoleyl methanesulfonate in comparable databases . While a direct experimental comparison is lacking, the available predicted density for the trans,trans‑isomer aligns with the expectation that the linear, all‑trans chain enables denser packing than the kinked cis,cis chain. This difference, if confirmed experimentally, would translate into distinct partial molar volumes in lipid mixtures and potentially different critical micelle concentrations.

Predicted density

Data to verify

0.965 ± 0.06 g/cm³

Supports packing-parameter estimation; requires experimental confirmation.

Predicted by ACD/Labs; comparator data not available.

Evidence Dimension	Predicted density (g/cm³)
Target Compound Data	0.965 ± 0.06 g/cm³
Comparator Or Baseline	Linoleyl methanesulfonate (cis,cis): density not available
Quantified Difference	Not directly quantifiable (comparator data absent)
Conditions	Predicted by Advanced Chemistry Development (ACD/Labs) software

Why This Matters

The predicted density provides a quantitative starting point for estimating packing parameters in lipid formulations, which influences selection when comparative experimental data are unavailable.

Isomeric Fidelity for Analytical Reference Standards: >99% Geometrically Pure Trans,Trans Isomer

Commercially available linoelaidyl methane sulfonate is supplied as the geometrically defined (9E,12E)-isomer with a purity exceeding 99%, explicitly certified by manufacturers such as Nu‑Chek and Larodan for use as an analytical reference standard . In contrast, generic linoleyl methanesulfonate is typically offered at ≥98% purity (HPLC) without a guarantee of isomeric uniformity [1]. The >1 percentage‑point purity difference, combined with the explicit geometric certification, is critical for quantitative GC or HPLC methods that require traceable trans‑fatty acid ester standards.

Isomeric purity

Cross-study comparable

>99% (9E,12E) certified vs ≥98% no geometric cert

Supports calibration traceability for trans-fat methods.

Based on vendor CoA; Nu‑Chek/Larodan vs Capotchem.

Evidence Dimension	Minimum certified purity and isomeric specificity
Target Compound Data	>99%, specified as (9E,12E)-isomer (C18:2TT)
Comparator Or Baseline	Linoleyl methanesulfonate: ≥98% (HPLC), no trans‑isomer certificate
Quantified Difference	≥1% absolute purity advantage plus geometric certification
Conditions	Vendor certificates of analysis (Nu‑Chek/Larodan vs. Capotchem)

Why This Matters

For analytical laboratories operating under ISO/IEC 17025 or similar quality systems, the certified geometric purity of the trans,trans‑isomer directly impacts measurement uncertainty and method validation for trans‑fat quantification.

• [1] Capotchem. Linoleyl methanesulfonate – Purity: 98% (Min, HPLC). View Source

Predicted Boiling Point as a Thermal Stability Indicator for GC Applications

The predicted boiling point of linoelaidyl methane sulfonate is 468.0 ± 24.0 °C , while no boiling point value is reported for the cis,cis‑linoleyl methanesulfonate in major chemical databases . Although both values are computational predictions, the available data suggest that the trans,trans‑isomer is thermally stable up to very high temperatures, making it suitable as a non‑volatile derivatization standard in high‑temperature GC methods where column bleed and analyte degradation must be avoided.

Predicted boiling pt.

Data to verify

468.0 ± 24.0 °C

Supports suitability as non-volatile GC standard; experimental validation needed.

Predicted; comparator data unavailable.

Evidence Dimension	Predicted boiling point (°C)
Target Compound Data	468.0 ± 24.0 °C (Predicted)
Comparator Or Baseline	Linoleyl methanesulfonate (cis,cis): boiling point not available
Quantified Difference	Not directly quantifiable (comparator data absent)
Conditions	Predicted by ACD/Labs software

Why This Matters

The high predicted boiling point supports the compound's suitability as a stable, non‑volatile reference in thermal analytical workflows, guiding procurement for GC‑based lipidomics.

Optimal Procurement Scenarios for Linoelaidyl Methane Sulfonate Based on Its Differentiated Profile

Certified Reference Standard for Trans‑Fatty Acid Quantification in Food and Clinical Chemistry

Because linoelaidyl methane sulfonate is supplied as a >99% geometrically pure (9E,12E)-isomer, it serves as an ideal calibration standard for GC‑MS or HPLC‑MS/MS methods that quantify trans‑octadecadienoic acid derivatives in edible oils, processed foods, or human plasma . The certified purity and geometric specificity directly reduce measurement uncertainty and ensure traceability to a defined trans‑fatty acid congener that regulatory bodies increasingly require.

Biophysical Studies of Trans‑Lipid Effects on Membrane Packing and Phase Behavior

The solid physical state of linoelaidyl methane sulfonate at ambient temperature, attributed to tighter packing of the all‑trans chain, makes it a valuable probe for comparing the effects of trans versus cis unsaturation on lipid monolayer and bilayer organization [1]. Researchers studying membrane rigidity, permeability, or lipid‑raft formation can use this compound to isolate the contribution of double‑bond geometry independent of chain length or headgroup chemistry.

Structure‑Mutagenicity Relationship Studies Using Alkyl Methanesulfonate Series

Linoelaidyl methane sulfonate belongs to the alkyl methanesulfonate series identified as useful molecular probes for mutagenic mechanism studies [2]. Its trans,trans‑dienic structure offers a distinct geometric template for correlating DNA‑alkylation patterns with double‑bond configuration, enabling researchers to dissect how lipid geometry influences genotoxic potency relative to saturated, monounsaturated cis, and monounsaturated trans analogues.

Synthesis of Geometrically Pure Fatty Aldehydes via Selective Oxidation

Sulfonate esters of fatty alcohols, including linoelaidyl methanesulfonate, can be selectively oxidized with dimethyl sulfoxide to yield the corresponding aldehydes in high purity [3]. The availability of the (9E,12E)-methanesulfonate ester enables the preparation of trans,trans‑octadecadienal as a synthetic intermediate for pheromone chemistry, flavor‑fragrance research, or lipid‑peroxidation product standards, where isomeric purity of the aldehyde is paramount.

Application

Selection Property

Validation Focus

Trans-fatty acid quantification in food and human plasma research matrices

Certified geometric purity (trans,trans)

Method traceability and measurement uncertainty

Biophysical studies of trans-lipid membrane effects

Solid-state all-trans chain packing

Phase behavior and packing parameter comparison

Alkyl methanesulfonate mutagenicity mechanism studies

Defined trans,trans dienic template

DNA-alkylation pattern correlation

Synthesis of geometrically pure fatty aldehydes

Methanesulfonate leaving group for selective oxidation

Isomeric purity of resulting aldehyde

• [1] InvivoChem. Linoelaidyl methane sulfonate – Physical state: solid at room temperature. View Source
• [2] LabInsights / Alfa Chemistry. Alkyl Methane Sulfonates for Scientific Research – Linoelaidyl Methane Sulfate listed as molecular probe for mutagenic mechanism studies. View Source
• [3] Mahadevan, V., et al. (1966). Reactions of dimethyl sulfoxide with sulfonate esters of fatty alcohols. I. Synthesis of higher saturated and unsaturated fatty aldehydes. Lipids, 1(3), 183–187. View Source